5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide

• Molecular Formula: C19H18ClF3N2O3
• Molecular Weight: 414.8 g/mol
• IUPAC Name: 5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C19H18ClF3N2O3/c1-27-17-5-3-13(20)11-14(17)18(26)24-15-10-12(19(21,22)23)2-4-16(15)25-6-8-28-9-7-25/h2-5,10-11H,6-9H2,1H3,(H,24,26)
• InChI Key: RYULIYNQGUIUFX-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)N3CCOCC3

Description

5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide, also known as TAK-659, is a small molecule inhibitor that has shown promising results in the treatment of various types of cancer.

Mechanism of Action

5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide inhibits the activity of BTK by binding to its active site and preventing its activation. BTK is a key component of the B-cell receptor signaling pathway, which is essential for the survival and proliferation of B-cells. Inhibition of BTK activity by 5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide results in the death of B-cells and the suppression of the immune response.
Biochemical and Physiological Effects:
5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide has been shown to have potent anti-tumor activity in preclinical studies. In addition to its activity against cancer cells, 5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide has also been shown to have anti-inflammatory effects. 5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the development of autoimmune diseases and other inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide is its potency and selectivity for BTK inhibition. 5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide has been shown to have a high affinity for BTK and to be selective for BTK over other kinases. This selectivity reduces the risk of off-target effects and toxicity. However, one of the limitations of 5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide is its relatively short half-life, which may limit its efficacy in vivo.

Future Directions

For the development and application of 5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide include the optimization of the synthesis method, the development of more potent and selective inhibitors of BTK, the clinical development of 5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide as a treatment for various types of cancer, and the investigation of its potential use in the treatment of autoimmune diseases and other inflammatory conditions.

Synthesis Methods

The synthesis of 5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide involves a series of chemical reactions that result in the formation of the final product. The starting materials for the synthesis are 5-chloro-2-methoxybenzoic acid and 2-morpholin-4-yl-5-(trifluoromethyl)aniline. The reaction involves the formation of an amide bond between the two starting materials, resulting in the formation of 5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide.

Scientific Research Applications

5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide has shown promising results in preclinical studies as a treatment for various types of cancer, including lymphoma, leukemia, and solid tumors. In vitro studies have shown that 5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide inhibits the activity of Bruton's tyrosine kinase (BTK), a protein that plays a critical role in the survival and proliferation of cancer cells. 5-chloro-2-methoxy-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide has also been shown to inhibit the activity of other kinases that are involved in cancer cell signaling pathways.